Cas no 1805185-57-2 (Methyl 4-bromo-3-cyano-2-(trifluoromethoxy)benzoate)

• Product Name: Methyl 4-bromo-3-cyano-2-(trifluoromethoxy)benzoate
• CAS No: 1805185-57-2
• MF: C₁₀H₅BrF₃NO₃
• MW: 324.050812482834
• CID: 4954518
• Update Time: 2025-06-24

Methyl 4-bromo-3-cyano-2-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-3-cyano-2-(trifluoromethoxy)benzoate

• Inchi： 1S/C10H5BrF3NO3/c1-17-9(16)5-2-3-7(11)6(4-15)8(5)18-10(12,13)14/h2-3H,1H3
• InChI Key： DDLXGJICWXSABX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)OC)=C(C=1C#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• XLogP3: 3.4
• Topological Polar Surface Area: 59.3

Additional information on Methyl 4-bromo-3-cyano-2-(trifluoromethoxy)benzoate

Comprehensive Overview of Methyl 4-bromo-3-cyano-2-(trifluoromethoxy)benzoate (CAS No. 1805185-57-2)

The compound Methyl 4-bromo-3-cyano-2-(trifluoromethoxy)benzoate (CAS No. 1805185-57-2) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethoxy group, a cyano substituent, and a bromo atom, makes it a valuable building block for synthesizing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in developing novel therapeutics and crop protection agents.

In recent years, the demand for fluorinated compounds like Methyl 4-bromo-3-cyano-2-(trifluoromethoxy)benzoate has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend in drug discovery to incorporate trifluoromethoxy groups into lead compounds to improve their pharmacokinetic properties. The compound's CAS No. 1805185-57-2 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the key advantages of Methyl 4-bromo-3-cyano-2-(trifluoromethoxy)benzoate is its versatility in organic synthesis. The presence of both bromo and cyano functional groups allows for diverse chemical transformations, such as cross-coupling reactions and nucleophilic substitutions. These reactions are pivotal in constructing complex aromatic systems, which are often found in active pharmaceutical ingredients (APIs).

The compound's trifluoromethoxy moiety is particularly noteworthy, as it is a hot topic in medicinal chemistry. Fluorinated groups are known to enhance the lipophilicity and membrane permeability of molecules, making them more effective in biological systems. This has led to a spike in searches for trifluoromethoxy-containing compounds and their synthetic applications, with CAS No. 1805185-57-2 frequently appearing in these queries.

From an industrial perspective, Methyl 4-bromo-3-cyano-2-(trifluoromethoxy)benzoate is often utilized in the development of agrochemicals. Its structural features contribute to the design of pesticides and herbicides with improved efficacy and environmental safety. This aligns with the global push for sustainable agriculture, where researchers seek compounds that minimize ecological impact while maximizing crop yield.

Another area of interest is the compound's role in material science. The combination of cyano and trifluoromethoxy groups can influence the electronic properties of polymers and small molecules, making them suitable for applications in organic electronics and coatings. This has sparked curiosity among material scientists, who often search for functionalized benzoates like this compound.

In summary, Methyl 4-bromo-3-cyano-2-(trifluoromethoxy)benzoate (CAS No. 1805185-57-2) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural attributes, including the bromo, cyano, and trifluoromethoxy groups, make it a sought-after intermediate in modern chemical research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovation across multiple industries.